Cas no 1217514-47-0 (Tert-butyl 1,3-thiazolidine-2-carboxylate)

• Product Name: Tert-butyl 1,3-thiazolidine-2-carboxylate
• CAS No: 1217514-47-0
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6030773
• PubChem ID: 20027625
• Update Time: 2025-06-15

Tert-butyl 1,3-thiazolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1217514-47-0
• SCHEMBL10508117
• tert-butyl 1,3-thiazolidine-2-carboxylate
• EN300-6510991
• Tert-butyl 1,3-thiazolidine-2-carboxylate

• Inchi： 1S/C8H15NO2S/c1-8(2,3)11-7(10)6-9-4-5-12-6/h6,9H,4-5H2,1-3H3
• InChI Key： JPKMMDLLAGJYEG-UHFFFAOYSA-N
• SMILES： S1CCNC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on Tert-butyl 1,3-thiazolidine-2-carboxylate

Recent Advances in the Application of Tert-butyl 1,3-thiazolidine-2-carboxylate (CAS: 1217514-47-0) in Chemical Biology and Pharmaceutical Research

Tert-butyl 1,3-thiazolidine-2-carboxylate (CAS: 1217514-47-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance as a versatile building block for the development of novel therapeutics, including protease inhibitors, antimicrobial agents, and anticancer drugs. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of tert-butyl 1,3-thiazolidine-2-carboxylate as a precursor for the synthesis of potent hepatitis C virus (HCV) NS3/4A protease inhibitors. The compound's thiazolidine ring system was found to be crucial for maintaining the conformational rigidity required for effective binding to the protease active site. Structural modifications at the carboxylate position, facilitated by the tert-butyl protecting group, allowed for the optimization of pharmacokinetic properties while retaining high inhibitory activity (IC50 values in the low nanomolar range).

Another significant application emerged from recent work in antibiotic development, where this scaffold was incorporated into novel β-lactamase inhibitors. A 2024 Nature Communications paper described how the thiazolidine core, when combined with appropriate pharmacophores, could overcome resistance mechanisms in multidrug-resistant Gram-negative bacteria. The tert-butyl ester group proved particularly valuable in these syntheses, providing both steric protection during coupling reactions and improved solubility characteristics for the final compounds.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access enantiomerically pure forms of tert-butyl 1,3-thiazolidine-2-carboxylate. A notable 2023 Organic Letters publication detailed an asymmetric [3+2] cycloaddition approach using chiral catalysts, achieving >99% ee for the target compound. This advancement is particularly important given the increasing recognition of stereochemistry's role in the biological activity of thiazolidine-containing drugs.

Mechanistic studies have also shed light on the compound's metabolic fate. Recent in vitro and in vivo investigations using radiolabeled 1217514-47-0 have mapped its biotransformation pathways, revealing both oxidative metabolism of the thiazolidine ring and ester hydrolysis as major clearance mechanisms. These findings, published in Drug Metabolism and Disposition (2024), have important implications for the design of prodrugs incorporating this structural motif.

Looking forward, computational modeling studies suggest additional potential applications for tert-butyl 1,3-thiazolidine-2-carboxylate derivatives in targeting protein-protein interactions, particularly in oncology targets such as MDM2-p53. Several pharmaceutical companies have included compounds based on this scaffold in their preclinical pipelines, with one candidate currently undergoing IND-enabling studies for the treatment of solid tumors.

In conclusion, tert-butyl 1,3-thiazolidine-2-carboxylate (1217514-47-0) continues to be a valuable tool in medicinal chemistry, with recent research expanding its applications across multiple therapeutic areas. Its unique combination of synthetic accessibility, structural versatility, and favorable physicochemical properties ensures its ongoing relevance in drug discovery efforts. Future research directions likely include further exploration of its potential in targeted protein degradation and as a component of bifunctional small molecules.